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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chromophore of Direct Blue 86
(C.1. 74180), a sulfonated copper phthalocyanine dye. The document details its chemical and
physical properties, provides experimental protocols for its synthesis, purification, and
application, and includes visualizations of key processes.

Core Data Summary

The fundamental properties of the Direct Blue 86 chromophore are summarized in the tables
below for easy reference and comparison.

Table 1: Chemical and Physical Properties of Direct Blue
86
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Property Value Reference
Cl Name Direct Blue 86 [1]
Cl Number 74180 [2]
CAS Number 1330-38-7 [1]
Molecular Formula Cs2H14CuNsNa206S:2 [1]
Molecular Weight 780.16 g/mol [1]

) Sulfonated Copper
Chemical Structure ) [1]
Phthalocyanine

Appearance Dark blue powder [1]
Solubility in Water Soluble [1]
Color in Aqueous Solution Lake Blue [1]

In concentrated H2SOa4, it

appears yellow-green, turnin
Behavior in Acid PP _ Y J o J [1]

greenish-blue upon dilution

with precipitation.

Insoluble in concentrated
o alkali. Dissolves in
Behavior in Base ) [1]
concentrated ammonia to form

a lake blue solution.

Table 2: Spectroscopic Data for Direct Blue 86
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Spectroscopic Wavelength/Waven .
. Assignment Reference
Technique umber
TI-TT* transition in the
o phthalocyanine
UV-Visible )
~620 nm conjugated system [3]
Spectroscopy .
(responsible for the
blue color).
C=N bonds within the
~330 nm phthalocyanine [3]
structure.
Benzene aromatic
~217 nm ) [3]
rings.
FT-IR Spectroscopy N Aromatic C-H and
) Not Specified ) [3]
(Predicted) C=C stretching

- C=N stretching within
Not Specified [3]
the macrocycle

Characteristic S=0
Not Specified stretching of sulfonate  [3]
(-SOs7) groups

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and application of
Direct Blue 86.

Synthesis of Direct Blue 86 (Sulfonation of Copper
Phthalocyanine)

This protocol is a representative method based on established procedures for the sulfonation of
copper phthalocyanine.[4][5][6]

Materials:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b074194
https://www.benchchem.com/product/b15554617?utm_src=pdf-body
https://www.benchchem.com/product/b15554617?utm_src=pdf-body
https://patents.google.com/patent/US5847113A/en
https://patents.google.com/patent/US2600377A/en
https://patents.google.com/patent/US3041347A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Copper Phthalocyanine (CuPc)

Oleum (20-30% fuming sulfuric acid)

Ice

Water

Tertiary, lipophilic amine (e.qg., tri-(2-ethylhexyl)amine)
Water-soluble base (e.g., Sodium Hydroxide)
Procedure:

In a suitable reaction vessel, carefully add copper phthalocyanine to oleum (at least 15%
strength by weight).

Heat the mixture to a temperature between 50°C and 110°C.

Maintain this temperature and stir the reaction mixture until the absorption maximum (Amax)
of the product is = 605 nm. This can be monitored by taking small aliquots, diluting them, and
measuring the UV-Vis spectrum.

Once the desired degree of sulfonation is achieved, cool the reaction mixture.

Slowly and carefully pour the reaction mixture onto crushed ice to dilute the sulfuric acid.
Add a tertiary, lipophilic amine to the diluted mixture.

Heat the mixture to 90-100°C with stirring.

Stop stirring and allow the phases to separate. The upper lipophilic phase contains the
ammonium salt of the sulfonated copper phthalocyanine.

Separate and discard the lower aqueous sulfuric acid phase.

Wash the lipophilic phase with water if necessary.
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e Add a water-soluble base (e.g., NaOH solution) and water to the lipophilic phase to convert
the sulfonic acid groups to their sodium salt form.

o Separate the aqueous phase containing the Direct Blue 86. The product can be used as an
agueous solution or isolated by precipitation (e.g., by adding salt) followed by filtration and
drying.

Purification of Direct Blue 86

This protocol describes a general method for purifying the crude Direct Blue 86 synthesized
above.[4][7]

Materials:

e Crude Direct Blue 86 solution

e Sodium Hydroxide or Sodium Carbonate solution
e Sodium Chloride

Procedure:

» Neutralization: Adjust the pH of the crude acidic dye solution to 7.0-7.2 with a base such as
sodium hydroxide or sodium carbonate. This converts the sulfonic acid groups to their more
water-soluble sodium salt form.[3]

e Salting Out: Add sodium chloride to the neutralized dye solution to precipitate the Direct
Blue 86. This process separates the dye from more soluble impurities.

« Filtration: Filter the precipitated dye using a suitable filtration apparatus.
o Washing: Wash the filter cake with a salt solution to remove remaining impurities.

» Drying: Dry the purified Direct Blue 86 to obtain a solid powder.

Application Protocol: Dyeing of Cotton Fabric
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This protocol provides a general procedure for dyeing cotton fabric with Direct Blue 86.[8][9]
[10]

Materials:

» Cotton fabric

» Direct Blue 86

e Soda Ash (Sodium Carbonate)

e Sodium Chloride (or Glauber's salt)
o Wetting agent

» Sequestering agent

o Levelling agent

Procedure:

e Prepare the Dyebath:

o Make a paste of the required amount of Direct Blue 86 with a small amount of water and
soda ash.

o Add boiling water to the paste with constant stirring to dissolve the dye.

o Set the dyebath with the dye stock solution, 0.5-1% soda ash (on weight of fabric - owf),
and other auxiliaries like a wetting agent, sequestering agent, and levelling agent. Adjust
the water level to achieve the desired liquor ratio (e.g., 1:30).

e Dyeing Process:
o Introduce the cotton fabric into the dyebath at room temperature (around 40°C).

o Run for 15-20 minutes.
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[e]

Gradually add the required amount of salt (e.g., 5-20% owf, depending on the desired
shade depth) in installments over 15-20 minutes.

[e]

Slowly raise the temperature of the dyebath to a boil (90-95°C).

(¢]

Continue dyeing at this temperature for 30-60 minutes.

[¢]

Cool the dyebath to 60-70°C.

e Rinsing and After-treatment:

[¢]

Remove the fabric from the dyebath.

[e]

Rinse the fabric thoroughly with cold water.

[e]

An optional after-treatment with a dye-fixing agent can be performed to improve wash
fastness.

[e]

Dry the dyed fabric.

Visualizations

The following diagrams, created using the DOT language, illustrate key processes related to
Direct Blue 86.

Sulfonation Reaction
(50-110°C)

Liquid-Liquid Extraction
Dilution with Ice/Water }—»‘ SR Phase Separation

Oleum (H>S04/S03)

Amine Salt of Sulfonated CuPc Neutralization with Base
(Organic Phase) (.., NaOH)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Direct Blue 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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